Cas no 1038367-77-9 (ethyl 3-amino-2-(3-methylphenyl)methylpropanoate)

• Product Name: ethyl 3-amino-2-(3-methylphenyl)methylpropanoate
• CAS No: 1038367-77-9
• MF: C₁₃H₁₉NO₂
• MW: 221.29546380043
• CID: 5967528
• PubChem ID: 43148336
• Update Time: 2025-07-23

ethyl 3-amino-2-(3-methylphenyl)methylpropanoate Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, α-(aminomethyl)-3-methyl-, ethyl ester
• ethyl 3-amino-2-(3-methylphenyl)methylpropanoate
• EN300-10167950
• ethyl 3-amino-2-[(3-methylphenyl)methyl]propanoate
• 1038367-77-9
• Ethyl 3-amino-2-(3-methylbenzyl)propanoate

• Inchi： 1S/C13H19NO2/c1-3-16-13(15)12(9-14)8-11-6-4-5-10(2)7-11/h4-7,12H,3,8-9,14H2,1-2H3
• InChI Key： SPARSEGJJSRBBJ-UHFFFAOYSA-N
• SMILES： C1(CC(CN)C(OCC)=O)=CC=CC(C)=C1

Computed Properties

• Exact Mass: 221.141578849g/mol
• Monoisotopic Mass: 221.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Density: 1.043±0.06 g/cm3(Predicted)
• Boiling Point: 338.4±37.0 °C(Predicted)
• pka: 8.57±0.10(Predicted)

Additional information on ethyl 3-amino-2-(3-methylphenyl)methylpropanoate

Chemical Profile of Ethyl 3-amino-2-(3-methylphenyl)methylpropanoate (CAS No. 1038367-77-9)

Ethyl 3-amino-2-(3-methylphenyl)methylpropanoate, a compound with the chemical identifier CAS No. 1038367-77-9, is a significant molecule in the field of pharmaceutical chemistry. This compound, characterized by its complex structural framework, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The molecular structure of ethyl 3-amino-2-(3-methylphenyl)methylpropanoate consists of an ester group, an amino group, and a phenyl ring substituted with a methyl group, which together contribute to its unique chemical properties and reactivity.

The synthesis of this compound involves multi-step organic reactions, typically starting from readily available precursors. The presence of the amino and ester functional groups makes it a versatile intermediate in the synthesis of more complex molecules. Researchers have been exploring its utility in the development of novel bioactive agents, particularly those targeting neurological and inflammatory disorders. The structural motif of ethyl 3-amino-2-(3-methylphenyl)methylpropanoate suggests potential interactions with biological targets, making it a valuable scaffold for medicinal chemists.

In recent years, there has been a surge in interest regarding the development of small molecule inhibitors for neurological diseases. The phenyl ring and the amino group in ethyl 3-amino-2-(3-methylphenyl)methylpropanoate provide a basis for designing compounds that can modulate neurotransmitter systems. Preliminary studies have indicated that derivatives of this compound may exhibit properties relevant to the treatment of conditions such as Alzheimer's disease and Parkinson's disease. These findings are particularly exciting given the unmet medical needs in neurodegenerative disorders.

The pharmaceutical industry has increasingly focused on identifying new chemical entities with improved pharmacokinetic profiles. The ester group in ethyl 3-amino-2-(3-methylphenyl)methylpropanoate offers opportunities for modifications that can enhance solubility, bioavailability, and metabolic stability. This has led to investigations into its potential as a prodrug or a precursor for more active pharmaceutical ingredients (APIs). The ability to fine-tune the structure while retaining biological activity is crucial for developing effective therapeutics.

Advances in computational chemistry have also played a pivotal role in understanding the behavior of ethyl 3-amino-2-(3-methylphenyl)methylpropanoate. Molecular modeling studies have provided insights into its binding modes with potential targets, helping researchers design more effective analogs. These computational approaches are complemented by experimental validations, which include spectroscopic techniques and biological assays. The integration of these methodologies has accelerated the discovery process significantly.

The environmental impact of pharmaceutical intermediates is another critical consideration in modern drug development. The synthesis and application of ethyl 3-amino-2-(3-methylphenyl)methylpropanoate must be balanced with sustainability principles. Efforts are being made to develop greener synthetic routes that minimize waste and reduce energy consumption. Additionally, the biodegradability and toxicity profiles of this compound are being evaluated to ensure its safe use in pharmaceutical applications.

The regulatory landscape for new chemical entities is stringent and requires thorough characterization before commercialization. Documentation must include detailed information on synthesis, purity, stability, and toxicological profiles. Regulatory agencies such as the FDA and EMA have specific guidelines that must be followed to ensure safety and efficacy. Compliance with these regulations is essential for the successful introduction of new drugs into the market.

The future directions for research on ethyl 3-amino-2-(3-methylphenyl)methylpropanoate are promising. Ongoing studies aim to expand its therapeutic applications by exploring novel derivatives and formulations. Collaborative efforts between academia and industry are fostering innovation in this field. The development of new methodologies for synthesis and analysis will further enhance our ability to harness the potential of this compound.

In conclusion, ethyl 3-amino-2-(3-methylphenyl)methylpropanoate (CAS No. 1038367-77-9) represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a valuable intermediate for drug discovery, particularly in addressing neurological disorders. With continued research and development, this compound holds promise for improving human health outcomes.